Cas no 954643-20-0 (N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide)

• Product name: N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide
• CAS No: 954643-20-0
• MF: C₁₅H₁₃FN₂O₃S
• MW: 320.338725805283
• CID: 6515298

N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide
• N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide

• Inchi： 1S/C15H13FN2O3S/c16-10-3-5-11(6-4-10)18-9-12(21-15(18)20)8-17-14(19)13-2-1-7-22-13/h1-7,12H,8-9H2,(H,17,19)
• InChI Key： YHIDEWLASLYZJB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2OC(=O)N(C3=CC=C(F)C=C3)C2)=O)SC=CC=1

Additional information on N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide

Comprehensive Overview of N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide (CAS No. 954643-20-0)

The compound N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide, identified by its CAS No. 954643-20-0, is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This compound features a unique structural framework combining a fluorophenyl moiety, an oxazolidinone ring, and a thiophene carboxamide group. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

Recent studies highlight the growing demand for oxazolidinone derivatives due to their broad-spectrum biological activities. Researchers are particularly intrigued by the potential of N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide in addressing antibiotic resistance, a pressing global health concern. Its mechanism of action, which involves interference with bacterial protein synthesis, aligns with current efforts to develop novel antimicrobial agents. This has led to increased searches for "oxazolidinone-based antibiotics" and "fluorophenyl derivatives in drug design," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of CAS No. 954643-20-0 involves multi-step organic reactions, including amide coupling and oxazolidinone ring formation. These processes are often optimized for yield and purity, as the compound's efficacy in biological assays is highly dependent on its structural integrity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to characterize this molecule, ensuring its suitability for further pharmacological evaluation.

The therapeutic potential of N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide extends beyond antimicrobial applications. Preliminary data suggest its utility in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. This has sparked interest in queries like "neuroactive oxazolidinones" and "thiophene carboxamides in neurology." Such investigations are part of a larger trend toward repurposing existing chemical scaffolds for new medical indications.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for CAS No. 954643-20-0. Sustainable solvents, catalytic methods, and energy-efficient protocols are being tested to reduce the environmental footprint of its production. This aligns with the broader pharmaceutical industry's shift toward sustainability, a topic frequently searched as "green synthesis of heterocyclic compounds."

Quality control and regulatory compliance are critical for N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}thiophene-2-carboxamide, especially when intended for preclinical studies. Rigorous testing for impurities, stability under various conditions, and compatibility with formulation excipients are standard practices. These aspects are often queried as "pharmaceutical grade oxazolidinones" or "analytical methods for carboxamide derivatives," underscoring the compound's importance in drug development pipelines.

Looking ahead, the versatility of CAS No. 954643-20-0 positions it as a valuable tool for interdisciplinary research. Whether in medicinal chemistry, molecular biology, or material science, this compound exemplifies how tailored molecular design can address diverse scientific challenges. Its continued study will likely yield insights into structure-activity relationships, further expanding its applications in science and medicine.